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Compound of Interest

Compound Name: Selegiline-d5

Cat. No.: B15618309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selegiline is a selective, irreversible inhibitor of monoamine oxidase B (MAO-B) used in the

management of Parkinson's disease. Understanding its metabolic fate is crucial for optimizing

therapeutic outcomes and ensuring safety. Selegiline is extensively metabolized in the liver

primarily by the cytochrome P450 system into several active metabolites, including (-)-

desmethylselegiline (norselegiline), (-)-methamphetamine, and (-)-amphetamine.

Stable isotope-labeled compounds, such as Selegiline-d5, are powerful tools in drug

metabolism studies. When used as a tracer, Selegiline-d5 allows for the unambiguous

differentiation of the administered drug and its metabolites from their endogenous or unlabeled

counterparts. This application note provides detailed protocols and data for utilizing Selegiline-
d5 in metabolic profiling studies, focusing on liquid chromatography-tandem mass spectrometry

(LC-MS/MS) for the identification and quantification of its deuterated metabolites. The use of

deuterated compounds can also elucidate the kinetic isotope effect, potentially revealing rate-

determining steps in metabolic pathways.
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Metabolic Pathways of Selegiline
Selegiline undergoes metabolism through three primary pathways: N-dealkylation, N-

depropargylation, and hydroxylation. The major metabolites formed are (R)-

desmethylselegiline, (R)-methamphetamine, and (R)-amphetamine. These primary metabolites

can be further metabolized. When Selegiline-d5 is introduced, the deuterium label is retained

on the phenyl ring, allowing for the tracing of these metabolic transformations.
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Caption: Metabolic pathway of Selegiline-d5.

Quantitative Data Summary
The following tables summarize the concentrations of selegiline metabolites observed in

human plasma and postmortem blood samples from individuals administered with non-

deuterated selegiline. These values provide a reference for the expected concentrations in

metabolic studies.

Table 1: Steady-State Serum Concentrations of Selegiline Metabolites in Patients

Metabolite
Mean Concentration
(ng/mL)

Standard Deviation
(ng/mL)

(-)-Amphetamine 6.5 2.5

(-)-Methamphetamine 14.7 6.5

(-)-Desmethylselegiline 0.9 0.7

Data from patients with Parkinson's or Alzheimer's disease on continuous selegiline therapy.

Table 2: Postmortem Blood Concentrations of Selegiline Metabolites in an Overdose Case

Metabolite
Concentration in Blood
(ng/mL)

Concentration in Urine
(ng/mL)

(-)-Amphetamine 52 320

(-)-Methamphetamine 76 685

Experimental Protocols
In Vivo Metabolic Profiling in a Rodent Model
This protocol outlines an in vivo study to identify and quantify the deuterated metabolites of

Selegiline-d5.

Materials:
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Selegiline-d5

Male Wistar rats (200-250 g)

Vehicle for administration (e.g., saline)

Blood collection tubes (containing anticoagulant)

Centrifuge

Solid Phase Extraction (SPE) cartridges

LC-MS/MS system

Protocol:

Dosing: Administer a single dose of Selegiline-d5 (e.g., 5

To cite this document: BenchChem. [Application Notes and Protocols: Selegiline-d5 as a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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